dl-α-Tocopherol Succinate
dl-α-Tocopherol Succinate
Alpha-Tocopherol succinate, also known as tocopherol acetate or a-tocopherol succinic acid, belongs to the class of organic compounds known as vitamin e compounds. These are a group of fat-soluble compounds containing or derived either from a tocopherol or a tocotrienol skeleton. Alpha-Tocopherol succinate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, Alpha-tocopherol succinate is primarily located in the membrane (predicted from logP) and cytoplasm.
A natural tocopherol and one of the most potent antioxidant tocopherols. It exhibits antioxidant activity by virtue of the phenolic hydrogen on the 2H-1-benzopyran-6-ol nucleus. It has four methyl groups on the 6-chromanol nucleus. The natural d form of alpha-tocopherol is more active than its synthetic dl-alpha-tocopherol racemic mixture.
A natural tocopherol and one of the most potent antioxidant tocopherols. It exhibits antioxidant activity by virtue of the phenolic hydrogen on the 2H-1-benzopyran-6-ol nucleus. It has four methyl groups on the 6-chromanol nucleus. The natural d form of alpha-tocopherol is more active than its synthetic dl-alpha-tocopherol racemic mixture.
Brand Name:
Vulcanchem
CAS No.:
17407-37-3
VCID:
VC0151940
InChI:
InChI=1S/C33H54O5/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-20-33(8)21-19-28-27(7)31(25(5)26(6)32(28)38-33)37-30(36)18-17-29(34)35/h22-24H,9-21H2,1-8H3,(H,34,35)
SMILES:
CC1=C(C(=C(C2=C1OC(CC2)(C)CCCC(C)CCCC(C)CCCC(C)C)C)OC(=O)CCC(=O)O)C
Molecular Formula:
C33H54O5
Molecular Weight:
530.8 g/mol
dl-α-Tocopherol Succinate
CAS No.: 17407-37-3
Reference Standards
VCID: VC0151940
Molecular Formula: C33H54O5
Molecular Weight: 530.8 g/mol
| CAS No. | 17407-37-3 |
|---|---|
| Product Name | dl-α-Tocopherol Succinate |
| Molecular Formula | C33H54O5 |
| Molecular Weight | 530.8 g/mol |
| IUPAC Name | 4-oxo-4-[[2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydrochromen-6-yl]oxy]butanoic acid |
| Standard InChI | InChI=1S/C33H54O5/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-20-33(8)21-19-28-27(7)31(25(5)26(6)32(28)38-33)37-30(36)18-17-29(34)35/h22-24H,9-21H2,1-8H3,(H,34,35) |
| Standard InChIKey | IELOKBJPULMYRW-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=C(C2=C1OC(CC2)(C)CCCC(C)CCCC(C)CCCC(C)C)C)OC(=O)CCC(=O)O)C |
| Canonical SMILES | CC1=C(C(=C(C2=C1OC(CC2)(C)CCCC(C)CCCC(C)CCCC(C)C)C)OC(=O)CCC(=O)O)C |
| Melting Point | 76-77°C |
| Physical Description | Solid |
| Description | Alpha-Tocopherol succinate, also known as tocopherol acetate or a-tocopherol succinic acid, belongs to the class of organic compounds known as vitamin e compounds. These are a group of fat-soluble compounds containing or derived either from a tocopherol or a tocotrienol skeleton. Alpha-Tocopherol succinate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, Alpha-tocopherol succinate is primarily located in the membrane (predicted from logP) and cytoplasm. A natural tocopherol and one of the most potent antioxidant tocopherols. It exhibits antioxidant activity by virtue of the phenolic hydrogen on the 2H-1-benzopyran-6-ol nucleus. It has four methyl groups on the 6-chromanol nucleus. The natural d form of alpha-tocopherol is more active than its synthetic dl-alpha-tocopherol racemic mixture. |
| Synonyms | 3,4-Dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-ol Acetate, Tocopherol alpha Tocopherol alpha Tocopherol Acetate alpha Tocopherol Hemisuccinate alpha Tocopherol Succinate alpha Tocopheryl Calcium Succinate alpha-Tocopherol alpha-tocopherol acetate alpha-tocopherol hemisuccinate alpha-tocopherol succinate alpha-Tocopheryl Calcium Succinate d alpha Tocopherol d alpha Tocopheryl Acetate d-alpha Tocopherol d-alpha-Tocopheryl Acetate R,R,R-alpha-Tocopherol Tocopherol Acetate Tocopherol Succinate Tocopherol, d-alpha Tocopheryl Acetate vitamin E succinate |
| PubChem Compound | 425400 |
| Last Modified | Nov 11 2021 |
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